Piperidine,4-(4-chlorobenzoyl)-1-(1h-indol-5-ylcarbonyl)-

• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol
• IUPAC Name: (4-chlorophenyl)-[1-(1H-indole-5-carbonyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C21H19ClN2O2/c22-18-4-1-14(2-5-18)20(25)15-8-11-24(12-9-15)21(26)17-3-6-19-16(13-17)7-10-23-19/h1-7,10,13,15,23H,8-9,11-12H2
• InChI Key: RDFZKHYAUWHBHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)Cl)C(=O)C3=CC4=C(C=C3)NC=C4

Description

Piperidine,4-(4-chlorobenzoyl)-1-(1h-indol-5-ylcarbonyl)- is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Indole-5-carboxylic acid (18 mg, 0.11 mmole) and 4-(4-chlorobenzoyl) piperidine hydrochloride (26 mg, 0.1 mmole) were dissolved in 5 ml dichloromethane. To this solution was added triethylamine (1 eq. to neutralize the HCl salt) catalytic DMAP and EDCI (33 mg, 0.11 mmole). The reaction mxture was stirred at room temperature overnight and then worked up by washing sequentially with 1N HCl, saturated sodium bicarbonate, and saturated sodium chloride. The compound was then purified by flash chromatography on silica gel (40:1 CHCl3/MeOH). 1H NMR (300 Mhz, CDCl3) δ 8.45 (s, 1H), 7.88 (d, 2H), 7.72 (s, 1H), 7.45 (d, 2H), 7.38 (d, 1H), 7.24 (s, 2H), 6.58 (s, 1H), 3.42 (m, 1H), 3.11 (m, 2H), 1.83 (m, 4H), 1.60 (m, 2H).